Amphetamine
Amphetamine
Amphetamine is a synthetic substance related to natural sympathomimetic amines. Amphetamine appears to exert its central nervous system (CNS) and peripheral effects indirectly by inducing the release of biogenic amines from their storage sites in nerve terminals. This agent is a commonly abused psychostimulant drug, which may be snorted, taken orally, smoked, or injected. Amphetamine induces psychologic dependence which is manifested by elevated mood, increased wakefulness, concentration, physical performance and a feeling of well-being. With sustained use, the effects of tachycardia and enhanced alertness diminish while psychotoxic effects such as hallucinations and delusions may occur. (NCI04)
Amphetamine is a DEA controlled drug and a DEA Schedule II controlled substance. Substances in the DEA Schedule II have a high potential for abuse which may lead to severe psychological or physical dependence. Amphetamine is classified by the DEA as Stimulants. Street names for Amphetamines are Bennies, Black Beauties, Crank, Ice, Speed, and Uppers.
Amphetamine, also known as desoxynorephedrin or fenamine, belongs to the class of organic compounds known as amphetamines and derivatives. These are organic compounds containing or derived from 1-phenylpropan-2-amine. Amphetamine is a drug which is used for treatment of attention deficit disorder with hyperactivity (addh), narcolepsy, and exogenous obesity as a short term (a few weeks) adjunct in a regimen of weight reduction based on caloric restriction for patients refractory to alternative therapy. Amphetamine exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Amphetamine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, amphetamine is primarily located in the cytoplasm. Amphetamine is a potentially toxic compound.
Amphetamine is a DEA controlled drug and a DEA Schedule II controlled substance. Substances in the DEA Schedule II have a high potential for abuse which may lead to severe psychological or physical dependence. Amphetamine is classified by the DEA as Stimulants. Street names for Amphetamines are Bennies, Black Beauties, Crank, Ice, Speed, and Uppers.
Amphetamine, also known as desoxynorephedrin or fenamine, belongs to the class of organic compounds known as amphetamines and derivatives. These are organic compounds containing or derived from 1-phenylpropan-2-amine. Amphetamine is a drug which is used for treatment of attention deficit disorder with hyperactivity (addh), narcolepsy, and exogenous obesity as a short term (a few weeks) adjunct in a regimen of weight reduction based on caloric restriction for patients refractory to alternative therapy. Amphetamine exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Amphetamine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, amphetamine is primarily located in the cytoplasm. Amphetamine is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
300-62-9
VCID:
VC0007732
InChI:
InChI=1S/C9H13N/c1-8(10)7-9-5-3-2-4-6-9/h2-6,8H,7,10H2,1H3
SMILES:
CC(CC1=CC=CC=C1)N
Molecular Formula:
C9H13N
Molecular Weight:
135.21 g/mol
Amphetamine
CAS No.: 300-62-9
Inhibitors
VCID: VC0007732
Molecular Formula: C9H13N
Molecular Weight: 135.21 g/mol
CAS No. | 300-62-9 |
---|---|
Product Name | Amphetamine |
Molecular Formula | C9H13N |
Molecular Weight | 135.21 g/mol |
IUPAC Name | 1-phenylpropan-2-amine |
Standard InChI | InChI=1S/C9H13N/c1-8(10)7-9-5-3-2-4-6-9/h2-6,8H,7,10H2,1H3 |
Standard InChIKey | KWTSXDURSIMDCE-UHFFFAOYSA-N |
Impurities | Di(1-phenylisopropyl)formamide is a by-product in the Leuckart synthesis of N-formylamphetamine, which is a reaction precursor to illegally produced dl-amphetamine. Side reactions and incomplete conversions lead to a variety of impurities and intermediate products, including benzyl methyl ketone, dibenzyl ketone, formamide, formic acid, methylamine, N,N-dimethylamphetamine, N-formylamphetamine, di(1-fenylisopropyl)amine, benzylamine, and several pyrimidine, pyridine, and pyridone compounds. Analysis of street samples suggests that amphetamines may be present in as little as 60% of purported samples. These illicit drugs contain varying amt of phencyclidine, LSD, STP, cocaine, atropine, mescaline, strychnine, and adulterants (eg, cornstarch, maltose, lactose, magnesium silicate, quinine, fibrous material). |
SMILES | CC(CC1=CC=CC=C1)N |
Canonical SMILES | CC(CC1=CC=CC=C1)N |
Appearance | Solid powder |
Boiling Point | 392 to 397 °F at 760 mm Hg (EPA, 1998) 64.7 ºC at 760 mm Hg 202.99999999999997 °C 200-203 °C at 760 mm Hg |
Colorform | Mobile liquid Colorless, volatile liquid |
Density | 0.913 at 77 °F (EPA, 1998) 0.936 g/cu cm at 25 °C |
Flash Point | 80 °F (EPA, 1998) = 100 °C |
Melting Point | -98 ºC 25°C |
Physical Description | Colored liquid with an amine odor. Used as a pharmaceutical, a central nervous system stimulant. (EPA, 1998) Solid |
Description | Amphetamine is a synthetic substance related to natural sympathomimetic amines. Amphetamine appears to exert its central nervous system (CNS) and peripheral effects indirectly by inducing the release of biogenic amines from their storage sites in nerve terminals. This agent is a commonly abused psychostimulant drug, which may be snorted, taken orally, smoked, or injected. Amphetamine induces psychologic dependence which is manifested by elevated mood, increased wakefulness, concentration, physical performance and a feeling of well-being. With sustained use, the effects of tachycardia and enhanced alertness diminish while psychotoxic effects such as hallucinations and delusions may occur. (NCI04) Amphetamine is a DEA controlled drug and a DEA Schedule II controlled substance. Substances in the DEA Schedule II have a high potential for abuse which may lead to severe psychological or physical dependence. Amphetamine is classified by the DEA as Stimulants. Street names for Amphetamines are Bennies, Black Beauties, Crank, Ice, Speed, and Uppers. Amphetamine, also known as desoxynorephedrin or fenamine, belongs to the class of organic compounds known as amphetamines and derivatives. These are organic compounds containing or derived from 1-phenylpropan-2-amine. Amphetamine is a drug which is used for treatment of attention deficit disorder with hyperactivity (addh), narcolepsy, and exogenous obesity as a short term (a few weeks) adjunct in a regimen of weight reduction based on caloric restriction for patients refractory to alternative therapy. Amphetamine exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Amphetamine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, amphetamine is primarily located in the cytoplasm. Amphetamine is a potentially toxic compound. |
Related CAS | 60-13-9 (sulfate (2:1)) |
Shelf Life | Stable under recommended storage conditions. |
Solubility | Moderate solubility In water, 2.8X10+4 mg/L at 25 °C (est) Sparingly soluble in water (1:50) Slightly soluble in water Readily sol in acids Slightly soluble inethyl ether; soluble in ethanol and chloroform 1.74e+00 g/L |
Synonyms | Amfetamine Amphetamine Amphetamine Sulfate Amphetamine Sulfate (2:1) Centramina Desoxynorephedrin Fenamine l Amphetamine l-Amphetamine levo Amphetamine levo-Amphetamine Levoamphetamine Mydrial Phenamine Phenopromin Sulfate, Amphetamine Thyramine |
Vapor Density | 4.65 (EPA, 1998) (Relative to Air) |
Vapor Pressure | 0.24 mmHg 0.24 Torr /mm Hg/ at 20 °C |
PubChem Compound | 3007 |
Last Modified | Nov 11 2021 |
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